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Compound of Interest

Compound Name: Fluprostenol serinol amide

Cat. No.: B15548289

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the mass spectrometry

analysis of Fluprostenol serinol amide, a stable synthetic analog of prostaglandin F2α

(PGF2α). While specific literature on the mass spectrometric behavior of this compound is not

readily available, this guide extrapolates from established methodologies for related

prostaglandin analogs to provide a robust analytical framework. This document is intended for

researchers, scientists, and drug development professionals requiring a deep understanding of

the analytical techniques applicable to this class of compounds.

Introduction to Fluprostenol Serinol Amide
Fluprostenol serinol amide is a synthetic prostaglandin analog characterized by the

substitution of the carboxylic acid group with a serinol amide moiety. This modification

enhances the compound's stability, making it a valuable tool in various research applications.

Its structural similarity to PGF2α suggests that analytical methods developed for endogenous

prostaglandins can be adapted for its quantification and characterization.
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Property Value

Chemical Formula C₂₆H₃₆F₃NO₇

Molecular Weight 531.6 g/mol

CAS Number 1176658-85-7

Experimental Protocols
The following protocols are based on established liquid chromatography-tandem mass

spectrometry (LC-MS/MS) methods for the analysis of PGF2α and other prostaglandin analogs.

[1][2][3][4][5][6] These methods are known for their high sensitivity and selectivity, making them

ideal for the analysis of complex biological matrices.

Sample Preparation: Solid-Phase Extraction (SPE)
A solid-phase extraction (SPE) step is crucial for the purification and concentration of

Fluprostenol serinol amide from biological matrices such as plasma or urine.

Conditioning: Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of

water.

Loading: Acidify the sample to pH 3-4 with formic acid and load it onto the conditioned SPE

cartridge.

Washing: Wash the cartridge with 5 mL of water followed by 5 mL of a low-percentage

organic solvent (e.g., 10% methanol in water) to remove polar interferences.

Elution: Elute the analyte with 5 mL of methanol or acetonitrile.

Drying and Reconstitution: Evaporate the eluate to dryness under a gentle stream of

nitrogen and reconstitute the residue in a suitable volume of the initial mobile phase.

Liquid Chromatography (LC)
Reverse-phase chromatography is the standard for separating prostaglandin analogs.
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Column: A C18 reverse-phase column (e.g., 150 mm × 2.1 mm, 1.8 µm particle size) is

recommended for optimal separation.[4]

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient Elution: A typical gradient would start at a low percentage of mobile phase B,

ramping up to a high percentage to elute the analyte.

Flow Rate: A flow rate of 0.2-0.4 mL/min is generally used.

Column Temperature: Maintain the column at a constant temperature, typically around 40°C,

to ensure reproducible retention times.

Mass Spectrometry (MS)
Tandem mass spectrometry (MS/MS) in Multiple Reaction Monitoring (MRM) mode provides

the necessary selectivity and sensitivity for quantification.

Ionization: Electrospray ionization (ESI) in negative ion mode is typically used for

prostaglandin analysis due to the presence of acidic protons. However, given the amide

linkage in Fluprostenol serinol amide, positive ion mode should also be evaluated for

optimal sensitivity.

Precursor Ion: The precursor ion will be the [M-H]⁻ ion in negative mode or the [M+H]⁺ ion in

positive mode.

Collision Energy: The collision energy will need to be optimized to achieve the most

abundant and specific product ions.

Product Ions: Product ions are generated through collision-induced dissociation (CID) of the

precursor ion. The most intense and specific product ions should be selected for the MRM

transitions.

Predicted Mass Spectrometry Data
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Based on the structure of Fluprostenol serinol amide and the known fragmentation patterns

of PGF2α analogs and amides, the following quantitative data can be predicted.[7][8]

Predicted MRM Transitions
The following table summarizes the predicted mass-to-charge ratios (m/z) for the precursor and

major product ions of Fluprostenol serinol amide in both negative and positive ESI modes.

Ionization Mode Precursor Ion (m/z)
Predicted Product
Ions (m/z)

Predicted
Fragmentation
Pathway

Negative (ESI-) 530.6 [M-H]⁻ 351.2
Loss of the serinol

amide side chain

193.1
Characteristic ion of

the F2-ring structure

Positive (ESI+) 532.6 [M+H]⁺ 427.3
Loss of the serinol

amide group

353.2

Further fragmentation

of the prostaglandin

core

Visualizations
The following diagrams illustrate the proposed experimental workflow and the predicted

fragmentation pathway of Fluprostenol serinol amide.
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Predicted Product Ions

[M+H]⁺
m/z 532.6

m/z 427.3
(Loss of Serinol Amide)

CID m/z 353.2
(Core Fragmentation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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fluprostenol-serinol-amide-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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